molecular formula C14H14O3 B8311005 4-(2'-Hydroxymethylphenoxy)benzyl alcohol CAS No. 13826-37-4

4-(2'-Hydroxymethylphenoxy)benzyl alcohol

Cat. No.: B8311005
CAS No.: 13826-37-4
M. Wt: 230.26 g/mol
InChI Key: HPNLMNAACJXUEM-UHFFFAOYSA-N
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Description

4-(2'-Hydroxymethylphenoxy)benzyl alcohol is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

13826-37-4

Molecular Formula

C14H14O3

Molecular Weight

230.26 g/mol

IUPAC Name

[4-[2-(hydroxymethyl)phenoxy]phenyl]methanol

InChI

InChI=1S/C14H14O3/c15-9-11-5-7-13(8-6-11)17-14-4-2-1-3-12(14)10-16/h1-8,15-16H,9-10H2

InChI Key

HPNLMNAACJXUEM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CO)OC2=CC=C(C=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(4'-ethoxycarbonylphenoxy)benzoic acid (35 g) in dry tetrahydrofuran (120 ml) was added dropwise to a stirred suspension of lithium aluminum hydride (9.3 g) in dry tetrahydrofuran (300 ml) at room temperature. After the addition, the mixture was refluxed with stirring for 4 hours, and then the excess of lithium aluminum hydride was destroyed by cautious addition of water. The mixture was concentrated and dilute hydrochloric acid was added to the residue. The resulting mixture was extracted with chloroform and the extracts were washed with water. Concentration of the dried extracts gave crude 4-(2'-hydroxymethylphenoxy)benzyl alcohol (25 g) as an oil, IRνmaxfilm cm-1 : 3300 (OH).
Name
2-(4'-ethoxycarbonylphenoxy)benzoic acid
Quantity
35 g
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reactant
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Quantity
9.3 g
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reactant
Reaction Step One
Quantity
120 mL
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solvent
Reaction Step One
Quantity
300 mL
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solvent
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